molecular formula C6H10O3 B8385996 3,4-Epoxybutan-1-yl acetate

3,4-Epoxybutan-1-yl acetate

Cat. No.: B8385996
M. Wt: 130.14 g/mol
InChI Key: CYJBIBDHIZXACV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,4-Epoxybutan-1-yl acetate is a useful research compound. Its molecular formula is C6H10O3 and its molecular weight is 130.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H10O3

Molecular Weight

130.14 g/mol

IUPAC Name

2-(oxiran-2-yl)ethyl acetate

InChI

InChI=1S/C6H10O3/c1-5(7)8-3-2-6-4-9-6/h6H,2-4H2,1H3

InChI Key

CYJBIBDHIZXACV-UHFFFAOYSA-N

Canonical SMILES

CC(=O)OCCC1CO1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3-buten-1-yl acetate (5.7 g, 50 mmol) in dichloromethane (200 mL) was added m-chloroperoxybenzoic acid (12.9 g, 75 mmol). The reaction was then stirred at room temperature for 3 hours. The reaction mixture was then filtered through celite and concentrated in vacuo. The residue was purified by silica gel flash chromatography (4:1 hexanes:ethyl acetate) to yield 3,4-epoxybutan-1-yl acetate as a colourless oil in a yield of 3.8 g (58%). 1H NMR (CDCl3) δ 1.78-1.88 (m, 2H), 2.03 (s, 3H), 2.47 (m, 1H), 2.75 (m, 1H), 2.99 (m, 1H), 4.18 (t, 1H, J=6.6 Hz).
Quantity
5.7 g
Type
reactant
Reaction Step One
Quantity
12.9 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One

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